Cas no 1404299-74-6 (7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine)

7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine is a versatile heterocyclic compound featuring a fused imidazo-pyrrolo-pyrimidine core protected by a (2-(trimethylsilyl)ethoxy)methyl (SEM) group. The SEM moiety enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and materials science. Its rigid polycyclic structure serves as a valuable intermediate for constructing pharmacologically active scaffolds, particularly in kinase inhibitor development. The compound’s electron-rich aromatic system allows for selective functionalization, enabling precise modifications for target-oriented synthesis. Its stability under various reaction conditions and compatibility with common protecting group strategies further underscore its utility in complex organic transformations. This compound is particularly advantageous for researchers requiring a protected heterocyclic building block with tunable reactivity.
7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine structure
1404299-74-6 structure
Product Name:7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine
CAS No:1404299-74-6
MF:C14H20N4OSi
MW:288.420303344727
MDL:MFCD30828795
CID:4597196
PubChem ID:70982785
Update Time:2025-05-28

7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-((2-(trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine
    • C14H20N4OSi
    • MFCD30828795
    • F52108
    • SCHEMBL13737043
    • trimethyl-[2-(3,6,8,10-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-10-ylmethoxy)ethyl]silane
    • CS-W020159
    • WMQLKTUNGPLTHA-UHFFFAOYSA-N
    • 1404299-74-6
    • BS-42076
    • 7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine
    • MDL: MFCD30828795
    • Inchi: 1S/C14H20N4OSi/c1-20(2,3)9-8-19-11-18-6-4-12-13-15-5-7-17(13)10-16-14(12)18/h4-7,10H,8-9,11H2,1-3H3
    • InChI Key: WMQLKTUNGPLTHA-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)CCOCN1C=CC2C3=NC=CN3C=NC1=2

Computed Properties

  • Exact Mass: 288.14063781 g/mol
  • Monoisotopic Mass: 288.14063781 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4
  • Molecular Weight: 288.42

7-((2-(Trimethylsilyl)ethoxy)methyl)-7H-imidazo[1,2-c]pyrrolo[3,2-e]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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